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Compound of Interest

Compound Name: H-DL-Abu-OH-d6

Cat. No.: B15557480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterium labeling positions in

H-DL-Abu-OH-d6, a deuterated form of DL-2-aminobutyric acid. This isotopically labeled

amino acid serves as a valuable tool in various research and development applications,

particularly in metabolic studies and as an internal standard for analytical quantification.

Molecular Structure and Deuterium Labeling
H-DL-Abu-OH, or DL-2-aminobutyric acid, is an alpha-amino acid with the chemical formula

C₄H₉NO₂. The deuterated form, H-DL-Abu-OH-d6, has six hydrogen atoms replaced by

deuterium atoms. The IUPAC name for H-DL-Abu-OH-d6 is 2-amino-2,3,3,4,4,4-

hexadeuteriobutanoic acid. This nomenclature explicitly indicates the positions of the deuterium

labels on the molecule.

The molecular structure and the specific positions of deuterium labeling are illustrated in the

diagram below.
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Molecular Structure of H-DL-Abu-OH-d6
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Caption: Molecular structure of H-DL-Abu-OH-d6 indicating the six deuterium labeling

positions.

Quantitative Data
The isotopic purity and enrichment of H-DL-Abu-OH-d6 are critical parameters for its use in

sensitive analytical applications. This data is typically determined using mass spectrometry and
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Nuclear Magnetic Resonance (NMR) spectroscopy. Below is a summary of typical quantitative

data for this compound.

Parameter Typical Value Analytical Method

Chemical Purity ≥98% HPLC, NMR

Isotopic Purity (d6) ≥99 atom % D Mass Spectrometry

d0 Content <0.5% Mass Spectrometry

d1-d5 Content <0.5% (sum) Mass Spectrometry

Molecular Weight 109.16 g/mol Calculated

Appearance White to off-white solid Visual Inspection

Experimental Protocols
Synthesis of H-DL-Abu-OH-d6
A common method for the synthesis of deuterated amino acids involves acid-catalyzed

hydrogen-deuterium exchange in a deuterated solvent.

Workflow for the Synthesis of H-DL-Abu-OH-d6

Start with
H-DL-Abu-OH

Dissolve in D₂O/DCl
(Deuterated Acid)

Heat under reflux
(e.g., 100°C, 24-48h)

Evaporate solvent
under reduced pressure

Recrystallize from
D₂O/Ethanol-d6

Analyze for isotopic purity
(MS, NMR)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15557480?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

